Cas no 17963-69-8 (O-(4-cyanophenyl) O-ethyl (4-methylphenyl)phosphonothioate)

• Product name: O-(4-cyanophenyl) O-ethyl (4-methylphenyl)phosphonothioate
• CAS No: 17963-69-8
• MF: C₁₆H₁₆NO₂PS
• MW: 317.342503547668
• CID: 1369328
• PubChem ID: 205447

O-(4-cyanophenyl) O-ethyl (4-methylphenyl)phosphonothioate Chemical and Physical Properties

Names and Identifiers

• O-(4-cyanophenyl) O-ethyl (4-methylphenyl)phosphonothioate
• 4-[ethoxy-(4-methylphenyl)phosphinothioyl]oxybenzonitrile
• BRN 2948145
• DTXSID20939247
• p-Tolylphosphonothioic acid O-ethyl ester O-ester with p-hydroxybenzonitrile
• 17963-69-8
• Phosphonothioic acid, p-tolyl-, O-ethyl ester, O-ester with p-hydroxybenzonitrile

• Inchi： InChI=1S/C16H16NO2PS/c1-3-18-20(21,16-10-4-13(2)5-11-16)19-15-8-6-14(12-17)7-9-15/h4-11H,3H2,1-2H3
• InChI Key： XFKKPERTAQYQGY-UHFFFAOYSA-N
• SMILES： CCOP(=S)(C1=CC=C(C=C1)C)OC2=CC=C(C=C2)C#N

Computed Properties

• Exact Mass: 317.06408
• Monoisotopic Mass: 317.06393692g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 417
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 74.3Ų

Experimental Properties

• PSA: 42.25